N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N'-propylthiourea

• IUPAC Name: 1-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-propylthiourea
• InChI: InChI=1S/C15H20N4OS/c1-4-10-16-15(21)17-13-11(2)18(3)19(14(13)20)12-8-6-5-7-9-12/h5-9H,4,10H2,1-3H3,(H2,16,17,21)
• InChI Key: JCZYBIHMTZZCBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=S)NC1=C(N(N(C1=O)C2=CC=CC=C2)C)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol
• Solubility: 40 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-N'-propylthiourea, commonly known as DPTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPTU is a thiourea derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of DPTU is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways. In cancer cells, DPTU has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. In viral infections, DPTU has been shown to inhibit the replication of the virus by blocking the activity of viral proteases. In plants, DPTU has been shown to inhibit the activity of various enzymes involved in the biosynthesis of plant hormones, leading to the inhibition of plant growth.
Biochemical and Physiological Effects
DPTU has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, DPTU has been shown to induce apoptosis, or programmed cell death, leading to the inhibition of tumor growth. In viral infections, DPTU has been shown to reduce the viral load and inhibit the replication of the virus. In plants, DPTU has been shown to inhibit plant growth by reducing the biosynthesis of plant hormones.

Advantages and Limitations for Lab Experiments

DPTU has several advantages for lab experiments, including its high purity and stability, which makes it suitable for various applications. However, DPTU has some limitations, including its complex synthesis process, which makes it difficult to produce in large quantities. Additionally, DPTU has limited solubility in water, which can affect its efficacy in some applications.

Future Directions

There are several future directions for the study of DPTU. In medicine, DPTU could be studied further for its potential use as a chemotherapeutic agent for various cancers. In agriculture, DPTU could be studied further for its potential use as a biopesticide for various plant pathogens. In environmental science, DPTU could be studied further for its potential use in wastewater treatment and the removal of heavy metals from water.
Conclusion
In conclusion, DPTU is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DPTU has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively. DPTU has several advantages for lab experiments, including its high purity and stability, but also has some limitations, including its complex synthesis process and limited solubility in water. There are several future directions for the study of DPTU, including its potential use in medicine, agriculture, and environmental science.

Scientific Research Applications

DPTU has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, DPTU has been shown to have anticancer, antiviral, and anti-inflammatory properties. In agriculture, DPTU has been used as a pesticide due to its ability to inhibit the growth of various plant pathogens. In environmental science, DPTU has been studied for its potential use in wastewater treatment due to its ability to remove heavy metals from water.